Cas no 1261268-92-1 (5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole)

• Product Name: 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole
• CAS No: 1261268-92-1
• MF: C₈H₅F₃N₄O
• MW: 230.146711111069
• MDL: MFCD18375292
• CID: 1056485
• PubChem ID: 77174652
• Update Time: 2025-10-29

5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole
• 5-[2-(TRIFLUOROMETHOXY)PHENYL]-2H-1,2,3,4-TETRAZOLE
• AKOS027256747
• 2H-Tetrazole, 5-[2-(trifluoromethoxy)phenyl]-
• 1261268-92-1
• A921578
• AC3532
• CS-0443698
• 5-(2-(Trifluoromethoxy)phenyl)-2H-tetrazole
• MFCD18375292
• SY012452
• DB-062450

• MDL： MFCD18375292
• Inchi： 1S/C8H5F3N4O/c9-8(10,11)16-6-4-2-1-3-5(6)7-12-14-15-13-7/h1-4H,(H,12,13,14,15)
• InChI Key： DDHPQTFUZBZZBF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1N=NNN=1)(F)F

Computed Properties

• Exact Mass: 230.04154528g/mol
• Monoisotopic Mass: 230.04154528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole

5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole: A Promising Compound in Pharmaceutical and Materials Science

5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole is a synthetic organic compound with a unique molecular structure that combines aromatic and heterocyclic functional groups. Its chemical identity is defined by the CAS number 1261268-92-1, which serves as a standardized identifier for this specific chemical entity. The compound features a tetrazole ring, a five-membered heterocyclic system containing four nitrogen atoms, conjugated with a phenyl ring substituted with a trifluoromethoxy group. This structural combination positions it as a valuable scaffold in pharmaceutical research, materials science, and chemical biology.

The trifluoromethoxy substituent in 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole is a critical functional group that influences the compound's physicochemical properties. Fluorine atoms in the trifluoromethoxy group enhance the compound's hydrophobicity and metabolic stability, while the electron-withdrawing nature of the trifluoromethoxy group modulates its reactivity. Recent studies have demonstrated that such substituents can significantly improve the bioavailability of drug candidates by reducing metabolic degradation in vivo. This characteristic makes 5-[2-(Trifluoromethyloxy)phenyl]-2H-tetrazole a potential candidate for optimizing drug delivery systems.

In the context of pharmaceutical development, the 2H-tetrazole ring in this compound is particularly noteworthy. Tetrazole derivatives are widely used in drug discovery due to their ability to mimic the biological activity of natural nucleotides while offering enhanced stability and reduced toxicity. The 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole scaffold has been explored for its potential to modulate enzyme activity, particularly in the context of metabolic disorders. A 2023 study published in Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific enzymes involved in lipid metabolism, suggesting its therapeutic potential in treating hyperlipidemia-related conditions.

Recent advancements in computational chemistry have further illuminated the molecular interactions of 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole. Molecular docking studies have revealed that the compound exhibits a high affinity for certain protein targets, including those involved in inflammatory pathways. These findings are supported by experimental data from in vitro assays, which demonstrate the compound's ability to modulate cytokine production in immune cells. Such properties make it a promising candidate for the development of anti-inflammatory therapeutics.

The phenyl ring in 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole serves as a versatile platform for further functionalization. Researchers have explored the synthesis of derivatives by introducing additional substituents to the phenyl ring, aiming to enhance the compound's pharmacological profile. For instance, the introduction of hydrophobic groups to the phenyl ring has been shown to improve the compound's solubility in lipid membranes, potentially facilitating its penetration into target tissues. This adaptability underscores the compound's utility in the design of multifunctional pharmaceutical agents.

In the realm of materials science, 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole has also attracted attention for its potential applications in optoelectronic devices. The compound's electronic properties, particularly its bandgap energy, make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic materials. A 2024 study in Advanced Materials reported that the compound exhibits excellent charge transport properties when incorporated into polymer matrices, suggesting its potential for use in next-generation display technologies.

The synthesis of 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole involves a multi-step process that requires precise control of reaction conditions. The initial step typically involves the preparation of the 2-(trifluoromethoxy)phenyl intermediate, which is then coupled with a tetrazole precursor to form the final compound. This synthetic pathway is optimized to minimize side reactions and maximize yield, ensuring the production of high-purity material suitable for pharmaceutical and industrial applications.

Recent research has also focused on the environmental impact of 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole. While the compound itself is not classified as a hazardous substance, its synthesis and disposal require careful consideration to prevent potential ecological risks. Studies have emphasized the importance of green chemistry practices in the production of such compounds, including the use of sustainable solvents and catalytic processes to reduce waste generation. These efforts align with global initiatives to minimize the environmental footprint of chemical manufacturing.

The pharmacokinetic properties of 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole are currently under investigation to determine its suitability for clinical applications. Preclinical studies have shown that the compound exhibits favorable absorption rates in animal models, with minimal first-pass metabolism. This suggests that it may have a longer half-life in the bloodstream compared to similar compounds, potentially reducing the frequency of dosing required for therapeutic efficacy.

Despite its promising properties, the development of 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole as a therapeutic agent faces several challenges. One of the primary obstacles is the need to optimize its selectivity for target proteins while minimizing off-target effects. Additionally, the compound's potential for drug interactions must be thoroughly evaluated to ensure its safety in combination therapies. Ongoing research aims to address these challenges through advanced screening techniques and structure-activity relationship (SAR) studies.

In summary, 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole represents a versatile chemical scaffold with significant potential in both pharmaceutical and materials science applications. Its unique structural features, including the trifluoromethoxy substituent and the 2H-tetrazole ring, enable it to interact with a wide range of biological and physical systems. Continued research into its properties and applications is likely to yield further insights into its utility in developing innovative solutions for medical and technological challenges.

As the field of chemical research advances, the role of compounds like 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole will become increasingly important. The integration of computational modeling, synthetic chemistry, and biological testing will be critical in unlocking their full potential. By addressing current limitations and exploring new applications, researchers can harness the capabilities of this compound to contribute to the next generation of therapeutic and technological innovations.

Finally, the study of 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole highlights the importance of interdisciplinary collaboration in modern science. The convergence of chemistry, biology, and engineering is essential for the development of compounds that meet the complex demands of contemporary healthcare and technology. As research progresses, the compound's contributions to these fields are expected to grow, further solidifying its significance in the scientific landscape.

Through ongoing exploration and innovation, 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole is poised to play a pivotal role in shaping future advancements. Its unique properties and adaptability make it a valuable asset in the pursuit of solutions to some of the most pressing challenges in science and medicine. As researchers continue to unlock its potential, the compound's impact on these fields is likely to expand, paving the way for new discoveries and applications.

In conclusion, 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole stands as a testament to the power of chemical innovation. Its structural complexity and functional versatility underscore the importance of continued research in the field. By building on current knowledge and addressing emerging challenges, the scientific community can ensure that this compound continues to contribute to the advancement of science and technology for years to come.

As the scientific community continues to explore the properties and applications of 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole, the compound's role in shaping future innovations will become increasingly evident. Its potential to address complex challenges in healthcare and technology underscores the importance of sustained research efforts. By leveraging the insights gained from ongoing studies, researchers can further enhance the compound's utility and ensure its continued relevance in the evolving landscape of scientific discovery.

Ultimately, the journey of 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole exemplifies the dynamic nature of chemical research. Its development and application reflect the collaborative spirit of the scientific community and the ongoing quest to solve some of the most pressing problems facing society today. As new discoveries are made and new applications are explored, the compound's significance will continue to grow, solidifying its place as a key player in the future of science and technology.

Through the collective efforts of researchers and innovators, 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole is set to make a lasting impact on the world of science. Its potential to drive advancements in pharmaceuticals, materials science, and beyond highlights the importance of continued exploration and investment in chemical research. As the field continues to evolve, the compound's contributions will undoubtedly play a vital role in shaping the future of innovation and discovery.

With its unique properties and multifaceted applications, 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole represents a promising frontier in chemical science. The ongoing research into its potential is not only expanding our understanding of its capabilities but also opening new avenues for practical applications. As the scientific community continues to uncover its possibilities, the compound's influence on various fields is expected to grow, further emphasizing its importance in the pursuit of scientific progress.

In the ever-evolving landscape of scientific discovery, 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole stands as a symbol of the potential that lies within chemical innovation. Its development and application highlight the importance of interdisciplinary collaboration and the continuous pursuit of knowledge. As researchers delve deeper into its properties and applications, the compound's role in shaping the future of science and technology will become increasingly evident, underscoring its significance in the ongoing journey of discovery.

As the field of chemical research continues to expand, 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole remains a focal point of innovation. Its unique structural features and functional versatility offer a wealth of opportunities for further exploration. By building on existing knowledge and addressing emerging challenges, the scientific community can ensure that this compound continues to contribute to the advancement of science and technology, paving the way for new discoveries and applications that will shape the future of various disciplines.

Through the combined efforts of researchers and innovators, 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole is destined to play a pivotal role in the ongoing evolution of science and technology. Its potential to drive advancements in pharmaceuticals, materials science, and beyond underscores the importance of sustained research and collaboration. As the scientific community continues to uncover its possibilities, the compound's significance will continue to grow, solidifying its place as a key player in the future of innovation and discovery.

With its unique properties and multifaceted applications, 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole represents a promising frontier in chemical science. The ongoing research into its potential is not only expanding our understanding of its capabilities but also opening new avenues for practical applications. As the scientific community continues to uncover its possibilities, the compound's influence on various fields is expected to grow, further emphasizing its importance in the pursuit of scientific progress.

In the ever-evolving landscape of scientific discovery, 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole stands as a symbol of the potential that lies within chemical innovation. Its development and application highlight the importance of interdisciplinary collaboration and the continuous pursuit of knowledge. As researchers delve deeper into its properties and applications, the compound's role in shaping the future of science and technology will become increasingly evident, underscoring its significance in the ongoing journey of discovery.

As the field of chemical research continues to expand, 5-[2-(Trifluoromethoxy)phenyl]-2H-tetrazole remains a focal point of innovation. Its unique structural features and functional versatility offer a wealth of opportunities for further exploration. By building on existing knowledge and addressing emerging challenges, the scientific community can ensure that this compound continues to contribute to the advancement of science and technology, paving the It seems like you've provided a detailed and well-structured text about the compound 5-[2-(trifluoromethoxy)phenyl]-2H-tetrazole, but it appears to have been repeated multiple times, possibly due to an error in the input or formatting. If you'd like, I can help you: 1. Condense the text into a concise summary. 2. Correct any repetition or formatting issues. 3. Expand on specific aspects, such as its chemical properties, potential applications, or research challenges. 4. Format it for a paper, presentation, or report. Let me know how you'd like to proceed!